Cas no 937619-34-6 (3-(5-Bromo-2-fluorophenyl)methylazetidine)

• Product Name: 3-(5-Bromo-2-fluorophenyl)methylazetidine
• CAS No: 937619-34-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 1060575
• PubChem ID: 16780111
• Update Time: 2025-05-21

3-(5-Bromo-2-fluorophenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(5-Bromo-2-fluorophenyl)methyl]azetidine
• EN300-1911162
• FT-0663743
• AKOS002436098
• DTXSID20588370
• 937619-34-6
• DB-314946
• 3-(5-Bromo-2-fluorophenyl)methylazetidine

• Inchi： 1S/C10H11BrFN/c11-9-1-2-10(12)8(4-9)3-7-5-13-6-7/h1-2,4,7,13H,3,5-6H2
• InChI Key： JSVKEZSBCXVRLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC1CNC1)F

Computed Properties

• Exact Mass: 243.00600
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.67890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(5-Bromo-2-fluorophenyl)methylazetidine

Professional Introduction to Compound with CAS No. 937619-34-6 and Product Name: 3-(5-Bromo-2-fluorophenyl)methylazetidine

3-(5-Bromo-2-fluorophenyl)methylazetidine, identified by the CAS number 937619-34-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, which is known for its versatile applications in drug design due to its unique structural properties. The presence of both bromo and fluoro substituents on the aromatic ring introduces additional reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 5-Bromo-2-fluorophenyl moiety in the molecular structure of 3-(5-Bromo-2-fluorophenyl)methylazetidine is particularly noteworthy. The bromine atom provides a handle for various cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Concurrently, the fluorine atom can influence the electronic properties of the aromatic ring, affecting both metabolic stability and binding affinity to biological targets. This dual substitution pattern makes the compound an attractive intermediate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as pharmacophores in drug discovery. The azetidine ring is a five-membered heterocycle that mimics the piperidine scaffold, which is a common motif in many biologically active molecules. Studies have demonstrated that azetidine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and bromine substituents further enhances these properties by modulating electronic effects and improving lipophilicity.

One of the most compelling aspects of 3-(5-Bromo-2-fluorophenyl)methylazetidine is its utility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel inhibitors targeting various enzymes involved in diseases such as cancer and neurological disorders. For instance, recent studies have shown that azetidine derivatives can inhibit kinases by binding to their active sites and disrupting normal enzymatic activity. The 5-Bromo-2-fluorophenyl group serves as a critical interaction point with the target protein, enhancing binding affinity through halogen bonding or π-stacking interactions.

The synthesis of 3-(5-Bromo-2-fluorophenyl)methylazetidine involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the preparation of a brominated fluorobenzene precursor, which is then coupled with an azetidine derivative via nucleophilic substitution or other coupling strategies. Advanced synthetic techniques, such as transition-metal-catalyzed reactions, have been employed to achieve high yields and selectivity. These methods are essential for producing pharmaceutical-grade compounds that meet stringent purity requirements.

The biological evaluation of 3-(5-Bromo-2-fluorophenyl)methylazetidine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several kinases, including those overexpressed in cancer cells. Additionally, it has demonstrated efficacy in reducing inflammation by modulating cytokine production pathways. These findings underscore the potential of azetidine derivatives as lead compounds for drug development.

The pharmacokinetic properties of 3-(5-Bromo-2-fluorophenyl)methylazetidine are also of great interest. Due to its molecular structure, the compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Furthermore, preliminary studies suggest that it undergoes slow metabolism in vivo, allowing for prolonged half-life and improved bioavailability. These characteristics make it an attractive candidate for further clinical investigation.

Future research directions involving 3-(5-Bromo-2-fluorophenyl)methylazetidine include exploring its potential in combination therapies and investigating its mechanism of action at a molecular level. By understanding how this compound interacts with biological targets, researchers can optimize its design to enhance therapeutic efficacy while minimizing side effects. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize lead structures before experimental synthesis.

The impact of fluorine and bromine substituents on the pharmacological properties of 3-(5-Bromo-2-fluorophenyl)methylazetidine cannot be overstated. These halogen atoms introduce unique electronic and steric effects that can fine-tune biological activity. For example, fluorine atoms can increase metabolic stability by preventing oxidative degradation, while bromine atoms can serve as anchors for further functionalization via cross-coupling reactions. This dual functionality makes the compound a powerful tool for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion,3-(5-Bromo-2-fluorophenyl)methylazetidine (CAS No. 937619-34-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and biological potential. Its synthesis highlights modern organic methodologies, while its preclinical data suggest promising applications in treating various diseases. As research continues to uncover new ways to utilize this compound,3-(5-Bromo-2-fluorophenyl)methylazetidine is poised to play a crucial role in the development of innovative therapeutic agents.